Cas no 1245645-87-7 (5-Ethynyl-1H-indazol-3-amine)

• Product Name: 5-Ethynyl-1H-indazol-3-amine
• CAS No: 1245645-87-7
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1082493
• PubChem ID: 53429294
• Update Time: 2025-08-03

5-Ethynyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-1H-indazol-3-amine
• DB-011440
• AT28945
• 1245645-87-7
• EN300-7826798
• DTXSID60700110

• Inchi： 1S/C9H7N3/c1-2-6-3-4-8-7(5-6)9(10)12-11-8/h1,3-5H,(H3,10,11,12)
• InChI Key： GALPQUFNPKFBOR-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C#C)=CC=2C(N)=N1

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles